Cas no 40613-68-1 ( )
structure
Product Name:
CAS No:40613-68-1
MF:C8H12O6
MW:204.177283287048
CID:925968
PubChem ID:315264
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 2-(1,2-dihydroxyethyl)-3,4-dimethoxy-2H-furan-5-one
- 2,3-di-O-methyl-L-ascorbic acid
- 2,3-O-dimethyl-L-ascorbic acid
- 5-(1,2-dihydroxyethyl)-3,4-dimethoxy-5H-furan-2-one
- AC1L7RBW
- CHEMBL46084
- CTK1D7500
- Lg-threo-4,5,6-trihydroxy-2,3-dimethoxy-hex-2c-enoic acid-4-lactone
- Lg-threo-4,5,6-Trihydroxy-2,3-dimethoxy-hex-2c-ensaeure-4-lacton
- NSC239981
- NSC-239981
- AKOS004902921
- DTXSID20311180
- 5-(1,2-Dihydroxyethyl)-3,4-dimethoxyfuran-2(5H)-one
- 40613-68-1
-
-
- Inchi: 1S/C8H12O6/c1-12-6-5(4(10)3-9)14-8(11)7(6)13-2/h4-5,9-10H,3H2,1-2H3
- InChI Key: PLFZSHMRIUGRDH-UHFFFAOYSA-N
- SMILES: O1C(C(=C(C1C(CO)O)OC)OC)=O
Computed Properties
- Exact Mass: 204.06336
- Monoisotopic Mass: 204.06338810g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 85.2Ų
Experimental Properties
- PSA: 85.22
- LogP: -1.23060
Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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